Cas no 2172539-17-0 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid
• CAS No: 2172539-17-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6458122
• PubChem ID: 165555971
• Update Time: 2025-06-11

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]azetidin-3-yl}propanoic acid
• 2172539-17-0
• EN300-1543749

• Inchi： 1S/C26H30N2O5/c1-16(25(31)28-13-18(14-28)11-12-24(29)30)17(2)27-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： KUEFSRUZGUJDSV-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic Acid (CAS No. 2172539-17-0): An Overview

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172539-17-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(Val)-OH, is a key intermediate in the synthesis of various bioactive molecules, particularly those involved in peptide and protein chemistry. The unique structural features of this compound, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an azetidine ring, make it a valuable tool in the development of novel therapeutics.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which helps to maintain the integrity of the peptide chain. The azetidine ring, on the other hand, imparts conformational rigidity and specific stereochemical properties to the molecule, which can be crucial for achieving high binding affinities and selectivities in biological systems. These properties make 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid an attractive building block for the design of peptidomimetics and other bioactive compounds.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Aze(Val)-OH exhibit potent anti-cancer activity by selectively inhibiting specific proteases involved in tumor progression. Another study in the Bioorganic & Medicinal Chemistry Letters reported that these derivatives can modulate G-protein coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid typically involves several steps, including the formation of the azetidine ring and the introduction of the Fmoc protecting group. The choice of synthetic route can significantly impact the yield and purity of the final product. One common approach involves the reaction of an appropriately substituted azetidine with a Fmoc-amino acid derivative, followed by deprotection and further functionalization as needed.

In addition to its use as a synthetic intermediate, Fmoc-Aze(Val)-OH has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the Fmoc group can enhance the stability and bioavailability of the prodrug, making it more suitable for therapeutic applications. A recent study in the Molecular Pharmaceutics journal investigated the pharmacokinetic properties of a prodrug based on this compound and found that it exhibited improved oral bioavailability compared to its parent drug.

The safety profile of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid is another important consideration for its use in pharmaceutical development. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172539-17-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.